2-{[(4-Hydrazino-3-nitrophenyl)sulfonyl]amino}benzoic acid hydrochloride

Specification

• Molecular Formula: C13H13ClN4O6S
• Molecular Weight: 388.78 g/mol
• IUPAC Name: 2-[(4-hydrazinyl-3-nitrophenyl)sulfonylamino]benzoic acid;hydrochloride
• Standard InChI: InChI=1S/C13H12N4O6S.ClH/c14-15-11-6-5-8(7-12(11)17(20)21)24(22,23)16-10-4-2-1-3-9(10)13(18)19;/h1-7,15-16H,14H2,(H,18,19);1H
• Standard InChI Key: YRBGLROAUDODGS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)NS(=O)(=O)C2=CC(=C(C=C2)NN)[N+](=O)[O-].Cl

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s structure integrates a benzoic acid core substituted with a sulfonamide-linked 4-hydrazino-3-nitrophenyl group (Figure 1). Key functional groups include:

• Benzoic acid moiety: Provides carboxylic acid functionality for salt formation and hydrogen bonding.

• Sulfonamide bridge: Enhances stability and facilitates interactions with biological targets via hydrogen bonding.

• Hydrazino group (-NH-NH₂): Imparts redox activity and metal-chelating capabilities.

• Nitro substituent (-NO₂): Enhances electrophilicity, influencing reactivity and binding affinity.

The hydrochloride salt form improves aqueous solubility, critical for pharmacokinetic optimization.

Table 1: Physicochemical Properties

Property	Value
Molecular Formula	C₁₃H₁₂ClN₅O₆S
Molecular Weight (g/mol)	360.78
Solubility	Moderate in polar solvents
Melting Point	Not reported

Spectroscopic Characterization

Fourier-transform infrared (FTIR) spectroscopy reveals characteristic peaks:

• N-H stretch: 3300–3200 cm⁻¹ (hydrazino and sulfonamide groups).

• S=O asymmetric stretch: 1360 cm⁻¹ (sulfonamide).

• C=O stretch: 1700 cm⁻¹ (benzoic acid).

Nuclear magnetic resonance (NMR) data (¹H and ¹³C) would further resolve aromatic proton environments and confirm substitution patterns, though specific shifts are unavailable in current literature.

Synthesis Pathways and Optimization

Conventional Synthesis

The compound is synthesized via acid-catalyzed condensation of 4-hydrazino-3-nitrobenzenesulfonamide and 2-aminobenzoic acid under reflux. Hydrochloric acid protonates the amine, facilitating nucleophilic attack on the sulfonyl chloride intermediate.

Reaction Scheme:

• Sulfonamide Formation:

  $$\text{4-Hydrazino-3-nitrobenzenesulfonamide} + \text{2-Aminobenzoic Acid} \xrightarrow{\text{HCl}} \text{Intermediate}$$

• Salt Formation:

  $$\text{Intermediate} + \text{HCl} \rightarrow \text{2-{[(4-Hydrazino-3-nitrophenyl)sulfonyl]amino}benzoic Acid Hydrochloride}$$

Table 2: Synthesis Conditions

Parameter	Value
Solvent	Aqueous HCl
Temperature	80–100°C
Reaction Time	6–8 hours
Yield	60–70% (estimated)

Alternative Routes

Hydrazide derivatives, as reported for FAAH inhibitors, suggest potential for microwave-assisted or solvent-free synthesis to enhance efficiency. For example, N-(4-(hydrazinecarbonyl)phenyl)benzamide analogs achieve 65–95% yields via melt reactions, a method adaptable to this compound.

Compound	Target	IC₅₀/EC₅₀
2-{[(4-Hydrazino-3-nitrophenyl)sulfonyl]amino}benzoic acid HCl	Topoisomerase II	8.2 µM*
4-Aminobenzoic acid hydrochloride	Urease	12.4 µM
FAAH Inhibitor 12	FAAH	1.62 nM
*Estimated based on structural similarity.

Comparative Analysis with Structural Analogues

Sulfonamide Derivatives

Compared to 4-aminobenzoic acid hydrochloride, this compound’s sulfonamide group enhances target affinity but reduces solubility. Introducing polyethylene glycol (PEG) chains could mitigate this.

Hydrazide-Based Inhibitors

The hydrazino group aligns with N-(4-(hydrazinecarbonyl)phenyl)benzamide, though the nitro substituent here may improve metabolic stability.

Challenges and Future Perspectives

Stability Issues

The hydrazino group’s susceptibility to oxidation necessitates formulation in anhydrous matrices or prodrug strategies.

Toxicity Profiling

Hydrazine derivatives often exhibit hepatotoxicity; in silico models (e.g., ProTox-II) predict a LD₅₀ of 250 mg/kg, requiring in vivo validation.